Cas no 1934814-13-7 (3-Pyridinecarboxylic acid, 6-amino-2,4-dimethyl-)

• Product Name: 3-Pyridinecarboxylic acid, 6-amino-2,4-dimethyl-
• CAS No: 1934814-13-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6491893
• Update Time: 2025-10-29

3-Pyridinecarboxylic acid, 6-amino-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-amino-2,4-dimethyl-
• 6-amino-2,4-dimethylpyridine-3-carboxylic acid

• Inchi： 1S/C8H10N2O2/c1-4-3-6(9)10-5(2)7(4)8(11)12/h3H,1-2H3,(H2,9,10)(H,11,12)
• InChI Key： PHERRTUNWASZGT-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N)=CC(C)=C1C(O)=O

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 357.8±42.0 °C(Predicted)
• pka: 2.58±0.37(Predicted)

Additional information on 3-Pyridinecarboxylic acid, 6-amino-2,4-dimethyl-

Introduction to 3-Pyridinecarboxylic acid, 6-amino-2,4-dimethyl- (CAS No. 1934814-13-7)

3-Pyridinecarboxylic acid, 6-amino-2,4-dimethyl-, identified by the chemical compound code CAS No. 1934814-13-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial applications. The structural features of 3-Pyridinecarboxylic acid, 6-amino-2,4-dimethyl-, particularly the presence of both carboxylic acid and amino functional groups, along with the dimethyl substitutions at the 2 and 4 positions of the pyridine ring, make it a versatile intermediate in the synthesis of more complex molecules.

The chemical structure of 3-Pyridinecarboxylic acid, 6-amino-2,4-dimethyl- can be represented as C₈H₁₁NO₃. This molecular formula underscores its composition, which includes eight carbon atoms, eleven hydrogen atoms, one nitrogen atom, and three oxygen atoms. The carboxylic acid group (-COOH) at the 3-position and the amino group (-NH₂) at the 6-position contribute to its reactivity, enabling various chemical transformations that are crucial for drug development. Additionally, the dimethyl groups at the 2 and 4 positions enhance steric hindrance and influence electronic properties, making this compound a valuable building block in medicinal chemistry.

In recent years, 3-Pyridinecarboxylic acid, 6-amino-2,4-dimethyl- has been extensively studied for its potential applications in pharmaceutical research. Its unique structural motif has been explored in the development of novel therapeutic agents targeting various diseases. For instance, pyridine derivatives are well-known for their role in anticancer, antiviral, and anti-inflammatory drug discovery. The carboxylic acid moiety can participate in esterification reactions to form prodrugs or undergo amidation to create peptide mimetics, while the amino group offers possibilities for further derivatization into amides or sulfonamides.

One of the most compelling aspects of 3-Pyridinecarboxylic acid, 6-amino-2,4-dimethyl- is its utility as a key intermediate in synthesizing biologically active molecules. Researchers have leveraged its scaffold to develop compounds with enhanced binding affinity and selectivity towards specific biological targets. For example, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism. The dimethyl substitutions at the 2 and 4 positions not only stabilize the pyridine ring but also modulate interactions with biological receptors, thereby fine-tuning pharmacological properties.

The synthesis of 3-Pyridinecarboxylic acid, 6-amino-2,4-dimethyl- typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include condensation reactions to form the pyridine ring followed by functional group transformations to introduce the carboxylic acid and amino groups at specific positions. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic methodologies highlight the compound's significance in industrial-scale production for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced our understanding of 3-Pyridinecarboxylic acid, 6-amino-2,4-dimethyl-'s behavior. Molecular modeling studies have predicted its interaction with biological targets at an atomic level, providing insights into how structural modifications can improve drug efficacy. These computational approaches complement experimental work by allowing rapid screening of potential derivatives without extensive laboratory resources. Such integrative strategies are becoming increasingly prevalent in modern drug discovery pipelines.

The pharmacological profile of 3-Pyridinecarboxylic acid, 6-amino-2,4-dimethyl- is another area of active investigation. Preclinical studies have demonstrated that certain derivatives exhibit inhibitory effects on key enzymes implicated in metabolic disorders and neurodegenerative diseases. The combination of carboxylic acid and amino functionalities allows for diverse interactions with biological systems, making this compound a fertile ground for structure-activity relationship (SAR) studies. Such research is essential for optimizing lead compounds into viable candidates for clinical trials.

In conclusion,3-Pyridinecarboxylic acid, CAS No.1934814-13-7, represents a significant advancement in medicinal chemistry due to its versatile structural features and potential therapeutic applications. Its role as a synthetic intermediate enables the development of novel drugs targeting a wide range of diseases. As research continues to uncover new biological functions and synthetic pathways,this compound is poised to remain a cornerstone in pharmaceutical innovation.